Cas no 330824-87-8 (1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-)

• Product Name: 1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-
• CAS No: 330824-87-8
• MF: C₁₄H₂₀Cl₂N₄
• MW: 315.241400718689
• CID: 1455389
• Update Time: 2024-08-24

1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-

• Inchi： 1S/C14H20Cl2N4/c1-11-7-13(9-15)17-19(11)5-3-4-6-20-12(2)8-14(10-16)18-20/h7-8H,3-6,9-10H2,1-2H3
• InChI Key： AMWTXVYOQKIYBI-UHFFFAOYSA-N
• SMILES： C(N1C(C)=CC(CCl)=N1)CCCN1C(C)=CC(CCl)=N1

Computed Properties

• Exact Mass: 314.1068

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 472.7±45.0 °C(Predicted)
• PSA: 35.64
• pka: 2.16±0.10(Predicted)